Cas no 32358-89-7 (1-(thian-4-yl)ethan-1-one)

1-(Thian-4-yl)ethan-1-one is a sulfur-containing cyclic ketone with a molecular formula of C7H12OS. Its structure features a thiane (tetrahydrothiopyran) ring substituted with an acetyl group at the 4-position, imparting unique reactivity and utility in organic synthesis. This compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to undergo nucleophilic addition, condensation, and reduction reactions. The presence of the sulfur atom enhances its potential as a ligand or building block for heterocyclic frameworks. Its stability and well-defined chemical properties make it suitable for applications requiring precise functionalization of the thiane core.
1-(thian-4-yl)ethan-1-one structure
1-(thian-4-yl)ethan-1-one structure
Product Name:1-(thian-4-yl)ethan-1-one
CAS No:32358-89-7
MF:C7H12OS
MW:144.234580993652
CID:4646045
PubChem ID:18715066
Update Time:2025-05-26

1-(thian-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(thian-4-yl)ethan-1-one
    • Inchi： 1S/C7H12OS/c1-6(8)7-2-4-9-5-3-7/h7H,2-5H2,1H3
    • InChI Key： DTDVABNLQCBXLH-UHFFFAOYSA-N
    • SMILES： S1CCC(C(C)=O)CC1

Computed Properties

  • Exact Mass: 144.06088618g/mol
  • Monoisotopic Mass: 144.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42.4Ų

1-(thian-4-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B703630-10mg
1-(thian-4-yl)ethan-1-one
 32358-89-7
10mg
 $ 50.00 2022-06-06
TRC
B703630-50mg
1-(thian-4-yl)ethan-1-one
 32358-89-7
50mg
 $ 210.00 2022-06-06
TRC
B703630-100mg
1-(thian-4-yl)ethan-1-one
 32358-89-7
100mg
 $ 295.00 2022-06-06
Enamine
EN300-153460-0.05g
1-(thian-4-yl)ethan-1-one
 32358-89-7 95%
0.05g
 $182.0 2023-02-14
Enamine
EN300-153460-0.1g
1-(thian-4-yl)ethan-1-one
 32358-89-7 95%
0.1g
 $272.0 2023-02-14
Enamine
EN300-153460-0.25g
1-(thian-4-yl)ethan-1-one
 32358-89-7 95%
0.25g
 $389.0 2023-02-14
Enamine
EN300-153460-0.5g
1-(thian-4-yl)ethan-1-one
 32358-89-7 95%
0.5g
 $612.0 2023-02-14
Enamine
EN300-153460-1.0g
1-(thian-4-yl)ethan-1-one
 32358-89-7 95%
1g
 $0.0 2023-06-08
Enamine
EN300-153460-2.5g
1-(thian-4-yl)ethan-1-one
 32358-89-7 95%
2.5g
 $1539.0 2023-02-14
Enamine
EN300-153460-5.0g
1-(thian-4-yl)ethan-1-one
 32358-89-7 95%
5.0g
 $2277.0 2023-02-14

1-(thian-4-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:32358-89-7)1-(thian-4-yl)ethan-1-one
Order Number:A1085328
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:23
Price ($):3123.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:32358-89-7)1-(thian-4-yl)ethan-1-one
A1085328
Purity:99%
Quantity:10g
Price ($):3123.0
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